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Introduction

Lewisite is a potent chemical warfare agent, existing in several forms, primarily Lewisite 1 (L-1,
dichloro(2-chlorovinyl)arsine), Lewisite 2 (L-2, bis(2-chlorovinyl)chloroarsine), and Lewisite 3
(L-3, tris(2-chlorovinyl)arsine).[1] Upon exposure, Lewisite is metabolized in the body, and its
metabolites are excreted in urine. The detection of these specific metabolites serves as a
definitive biomarker for confirming exposure.[2]

The primary metabolites of L-1 are 2-chlorovinylarsonous acid (CVAA) and its oxidized form, 2-
chlorovinylarsonic acid (CVAOA).[3][4][5] A minor but important metabolite, particularly for
identifying exposure to L-2, is bis-(2-chlorovinyl)arsinic acid (BCVAOA).[6][7] This application
note details a robust and high-throughput liquid chromatography-tandem mass spectrometry
(LC-MS/MS) method for the quantification of Lewisite metabolites in human urine. The protocol
focuses on a method that oxidizes the trivalent arsenic metabolite (CVAA) to its more stable
pentavalent form (CVAOA) to measure total L-1 exposure, while also allowing for the qualitative
assessment of the L-2 metabolite, BCVAOA.[6][7][8]
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Principle of the Method

This method provides a sensitive and selective approach for the determination of Lewisite
exposure by analyzing its urinary metabolites. The overall workflow involves three key stages:

o Sample Preparation: Urine samples are treated with hydrogen peroxide to oxidize the less
stable CVAA to the more stable CVAOA. This allows for the quantification of total L-1
metabolites as a single analyte.[6][7][8] This is followed by a solid-phase extraction (SPE)
step to clean up the sample and concentrate the analytes.

o Chromatographic Separation: The extracted analytes are separated using reversed-phase
liquid chromatography (LC).

e Mass Spectrometric Detection: The separated metabolites are detected and quantified using
tandem mass spectrometry (MS/MS) with isotope dilution for enhanced accuracy.[6][7] The
mass spectrometer is operated in the positive electrospray ionization (ESI+) mode,
monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM)
for definitive identification and quantification.

Metabolic Pathway of Lewisite

Lewisite 1 and Lewisite 2 undergo hydrolysis and oxidation in the body to form their respective
urinary metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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